Nelfinavir Hydroxy-tert-butylamide
Nelfinavir Hydroxy-tert-butylamide
Brand Name:
Vulcanchem
CAS No.:
213135-56-9
VCID:
VC0018506
InChI:
InChI=1S/C32H45N3O5S/c1-21-25(14-9-15-28(21)37)30(39)33-26(19-41-24-12-5-4-6-13-24)29(38)18-35-17-23-11-8-7-10-22(23)16-27(35)31(40)34-32(2,3)20-36/h4-6,9,12-15,22-23,26-27,29,36-38H,7-8,10-11,16-20H2,1-3H3,(H,33,39)(H,34,40)/t22-,23+,26-,27-,29+/m0/s1
SMILES:
CC1=C(C=CC=C1O)C(=O)NC(CSC2=CC=CC=C2)C(CN3CC4CCCCC4CC3C(=O)NC(C)(C)CO)O
Molecular Formula:
C₃₂H₄₅N₃O₅S
Molecular Weight:
583.78
Nelfinavir Hydroxy-tert-butylamide
CAS No.: 213135-56-9
Reference Standards
VCID: VC0018506
Molecular Formula: C₃₂H₄₅N₃O₅S
Molecular Weight: 583.78
CAS No. | 213135-56-9 |
---|---|
Product Name | Nelfinavir Hydroxy-tert-butylamide |
Molecular Formula | C₃₂H₄₅N₃O₅S |
Molecular Weight | 583.78 |
IUPAC Name | (3S,4aS,8aS)-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-phenylsulfanylbutyl]-N-(1-hydroxy-2-methylpropan-2-yl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide |
Standard InChI | InChI=1S/C32H45N3O5S/c1-21-25(14-9-15-28(21)37)30(39)33-26(19-41-24-12-5-4-6-13-24)29(38)18-35-17-23-11-8-7-10-22(23)16-27(35)31(40)34-32(2,3)20-36/h4-6,9,12-15,22-23,26-27,29,36-38H,7-8,10-11,16-20H2,1-3H3,(H,33,39)(H,34,40)/t22-,23+,26-,27-,29+/m0/s1 |
SMILES | CC1=C(C=CC=C1O)C(=O)NC(CSC2=CC=CC=C2)C(CN3CC4CCCCC4CC3C(=O)NC(C)(C)CO)O |
Synonyms | (3S,4aS,8aS)-Decahydro-N-(2-hydroxy-1,1-dimethylethyl)-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-(phenylthio)butyl]-3-isoquinolinecarboxamide;AG 1402; M 8; |
PubChem Compound | 475066 |
Last Modified | Jan 08 2022 |
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